3-Cyclopropoxy-4-fluoropyridine

• Molecular Formula: C8H8FNO
• Molecular Weight: 153.15 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-fluoropyridine
• InChI: InChI=1S/C8H8FNO/c9-7-3-4-10-5-8(7)11-6-1-2-6/h3-6H,1-2H2
• InChI Key: HSNPJXHBMUQIPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2)F

Description

3-Cyclopropoxy-4-fluoropyridine is a fluorinated pyridine derivative with the molecular formula C₈H₈FNO and a molecular weight of 153.15 g/mol. Its structure features a cyclopropoxy group at the 3-position and a fluorine atom at the 4-position of the pyridine ring (Figure 1). The cyclopropoxy group introduces steric strain and electron-donating effects, while the fluorine atom enhances electronegativity and metabolic stability. These properties make the compound a valuable intermediate in pharmaceutical and agrochemical research, particularly in designing bioactive molecules with improved target selectivity and pharmacokinetic profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic substitution of a halogenated pyridine derivative with a fluorine source . For example, 4-chloro-3-fluoropyridine can be synthesized by the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with potassium fluoride (KF) .

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-4-fluoropyridine are not widely documented. the general principles of fluoropyridine synthesis, such as the use of fluorinating agents and nucleophilic substitution reactions, are likely to be employed .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-fluoropyridine can undergo various types of chemical reactions, including:

Substitution Reactions: Nucleophilic substitution reactions are common for fluoropyridines due to the electron-withdrawing nature of the fluorine atom.

Addition Reactions: These reactions involve the addition of nucleophiles to the pyridine ring.

Cycloaddition Reactions: Cooperative copper- and base-catalyzed [3+3] cycloaddition reactions can be used to synthesize highly functionalized fluoropyridines.

Common Reagents and Conditions

Common reagents used in these reactions include potassium fluoride (KF) for nucleophilic substitution and copper catalysts for cycloaddition reactions . Reaction conditions typically involve moderate temperatures and the use of organic solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution reactions can yield various fluoropyridine derivatives, while cycloaddition reactions can produce highly functionalized fluoropyridines .

Scientific Research Applications

3-Cyclopropoxy-4-fluoropyridine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Medicine: Fluoropyridines are often explored for their potential use in pharmaceuticals.

Industry: Used in the development of agricultural products with improved physical, biological, and environmental properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-fluoropyridine involves its interaction with molecular targets through the electron-withdrawing effects of the fluorine atom. This can influence the compound’s reactivity and interactions with biological molecules .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 3-Cyclopropoxy-4-fluoropyridine and Analogous Compounds

Compound Name	Substituents (Positions)	Molecular Formula	Key Differences vs. Target Compound	Applications/Reactivity Insights	References
4-Cyclopropoxy-3-fluoropyridine	Cyclopropoxy (4), Fluorine (3)	C₈H₈FNO	Positional isomer ; altered electronic effects	Less reactive in SNAr due to fluorine at 3
2-Chloro-3-cyclopropoxy-4-fluoropyridine	Chlorine (2), Cyclopropoxy (3), Fluorine (4)	C₈H₇ClFNO	Chlorine at 2-position ; enhanced electrophilicity	Preferred for cross-coupling reactions
3-Cyclopropoxy-4-fluoro-2-isopropylpyridine	Isopropyl (2), Cyclopropoxy (3), Fluorine (4)	C₁₁H₁₄FNO	Bulkier isopropyl group ; reduced solubility	Limited in vivo utility due to steric hindrance
3-Fluoropicolinaldehyde	Aldehyde (2), Fluorine (3)	C₆H₄FNO	Lacks cyclopropoxy ; higher electrophilic reactivity	Used in Schiff base synthesis
4-Cyclopropoxy-2-ethyl-3-fluoropyridine	Ethyl (2), Cyclopropoxy (4), Fluorine (3)	C₁₀H₁₂FNO	Ethyl at 2-position ; improved lipid solubility	Enhanced CNS penetration in drug candidates

Key Insights from Comparative Studies

Substituent Position and Reactivity

• Fluorine Position : Moving fluorine from the 4-position (target compound) to the 3-position (4-cyclopropoxy-3-fluoropyridine) reduces nucleophilic aromatic substitution (SNAr) reactivity due to decreased activation of the pyridine ring.
• Chlorine vs. Fluorine : Replacing fluorine with chlorine at the 2-position (e.g., 2-chloro-3-cyclopropoxy-4-fluoropyridine) increases electrophilicity, making the compound more reactive in Suzuki-Miyaura cross-coupling reactions.

Steric and Electronic Effects

• Cyclopropoxy Group : Compared to methoxy or ethoxy substituents, the cyclopropoxy group introduces ring strain and moderate electron donation , balancing reactivity and stability.
• Bulkier Groups : The addition of an isopropyl group (e.g., 3-cyclopropoxy-4-fluoro-2-isopropylpyridine) reduces solubility and metabolic stability, limiting its utility in drug development.